1-(4-iodobenzoyl)-4-piperidinecarboxamide

• IUPAC Name: 1-(4-iodobenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C13H15IN2O2/c14-11-3-1-10(2-4-11)13(18)16-7-5-9(6-8-16)12(15)17/h1-4,9H,5-8H2,(H2,15,17)
• InChI Key: PWEXOEXNLZVQQF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C(=O)C2=CC=C(C=C2)I
• Molecular Formula: C13H15IN2O2
• Molecular Weight: 358.17 g/mol

Description

“1-(4-iodobenzoyl)-4-piperidinecarboxamide” is a chemical compound that likely contains a piperidine ring, which is a common feature in many pharmaceutical drugs. The “4-iodobenzoyl” part suggests the presence of an iodine atom, which could potentially make this compound useful in certain types of chemical reactions.

Molecular Structure Analysis

The molecular structure of “this compound” would likely involve a piperidine ring attached to a benzoyl group with an iodine atom at the 4-position.

Chemical Reactions Analysis

Again, while specific reactions involving “this compound” are not available, compounds with similar structures are often involved in reactions such as nucleophilic aromatic substitution and palladium-catalyzed cross-coupling.

Mechanism of Action

The mechanism of action of 1-(4-iodobenzoyl)-4-piperidinecarboxamide is not fully understood, but it is believed to act as an inhibitor of the enzyme acetylcholinesterase (AChE). This enzyme is responsible for the breakdown of the neurotransmitter acetylcholine, which is involved in various physiological processes such as muscle contraction, memory, and learning.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in different studies. It has been shown to increase the levels of acetylcholine in the brain, which can improve memory and cognitive function. It has also been shown to have potential therapeutic effects in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(4-iodobenzoyl)-4-piperidinecarboxamide is its ability to inhibit AChE, which makes it a valuable tool for studying the mechanisms of action of various drugs. However, there are also some limitations to its use in lab experiments. For example, this compound has a short half-life, which means that it needs to be administered frequently to maintain its effects.

Future Directions

There are many potential future directions for research on 1-(4-iodobenzoyl)-4-piperidinecarboxamide. One possible direction is to investigate its potential therapeutic effects in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its effects on other neurotransmitters and physiological processes to gain a better understanding of its mechanisms of action. Additionally, further research is needed to optimize the synthesis method of this compound and to develop more stable and effective derivatives of this compound.

Scientific Research Applications

1-(4-iodobenzoyl)-4-piperidinecarboxamide has been widely used in scientific research for its potential applications in various fields such as pharmacology, biochemistry, and physiology. This compound has been used to study the mechanisms of action of various drugs and to investigate the physiological effects of different compounds.